7,8-Dihydroquinolin-5(6H)-one
Overview
Description
7,8-Dihydroquinolin-5(6H)-one derivatives are important compounds in medicinal chemistry due to their diverse biological activities and potential therapeutic applications. These compounds feature a partially-saturated bicyclic ring system that is often modified to enhance their pharmacological properties .
Synthesis Analysis
The synthesis of 7,8-dihydroquinolin-5(6H)-one derivatives has been achieved through various methods. A one-pot synthesis involving trifluoromethyl groups has been optimized using ^1H NMR studies, leading to novel 2,6-disubstituted derivatives with a tertiary-substituent . Another approach involves a four-component one-pot condensation to incorporate an ionone unit, resulting in novel derivatives with antioxidant properties . A facile four-step synthetic method has been developed for 2-aryl-substituted derivatives, which have shown cytotoxic activity against certain cancer cell lines . Additionally, improved preparation methods have been reported for these compounds using 1,3-diketone compounds .
Molecular Structure Analysis
Structural characterization of 7,8-dihydroquinolin-5(6H)-one derivatives is typically performed using various spectroscopic techniques. For instance, novel derivatives have been characterized by elemental analysis, IR, ^1H-NMR, and ^13C NMR spectral studies . X-ray analysis and theoretical calculations have been employed to study the structural features of hexahydroquinolines, providing insights into their stable conformations and geometrical features .
Chemical Reactions Analysis
The chemical reactivity of 7,8-dihydroquinolin-5(6H)-one derivatives is explored through various reactions. The intramolecular Wittig reaction has been used to synthesize hexahydroquinolin-2(1H)-ones, demonstrating a universal and diastereospecific method for constructing these compounds . A cascade halosulfonylation of 1,7-enynes has been developed to synthesize densely functionalized 3,4-dihydroquinolin-2(1H)-ones, showcasing a method that involves sulfonyl radical-triggered addition and cyclization reactions .
Physical and Chemical Properties Analysis
The physical and chemical properties of 7,8-dihydroquinolin-5(6H)-one derivatives are closely related to their molecular structure and the substituents present on the bicyclic ring system. These properties are crucial for their biological activity and are often tailored to improve their pharmacokinetic and pharmacodynamic profiles. The presence of a trifluoromethyl group, for example, is known to enhance metabolic stability . The antioxidant activity of certain derivatives has been attributed to their unique structural features .
Scientific Research Applications
Improved Synthesis Techniques
- Huang and Hartmann (1998) developed new methods for forming 7,8-Dihydroquinolin-5(6H)-one from 1,3-diketone compounds, highlighting advancements in its preparation techniques (Huang & Hartmann, 1998).
Antioxidant Properties
- Fındık, Ceylan, and Elmastaş (2012) synthesized novel derivatives of 7,8-Dihydroquinolin-5(6H)-one and evaluated their antioxidant activities, indicating its potential in oxidative stress-related applications (Fındık, Ceylan, & Elmastaş, 2012).
Chemical Reactions and Synthesis
- Zhong, Lin, Chen, and Su (2008) reported on the efficient synthesis of 2-Hydroxy-7,8-Dihydroquinolin-5(6H)-ones, demonstrating its versatility in chemical synthesis (Zhong et al., 2008).
Pharmaceutical Applications
- Marvadi et al. (2020) explored the synthesis and antitubercular activity of 7,8-Dihydroquinolin-5(6H)-one derivatives, suggesting its potential use in treating tuberculosis (Marvadi et al., 2020).
Bioorganic Chemistry
- Mandewale, Kokate, Thorat, Sawant, and Yamgar (2016) discussed zinc complexes of hydrazone derivatives containing 7,8-Dihydroquinolin-5(6H)-one nucleus, contributing to its role in bioorganic chemistry and potential medicinal properties (Mandewale et al., 2016).
Antimicrobial and Antiviral Studies
Verma (2018) synthesized and evaluated the antimicrobial and antioxidant properties of 7,8-Dihydroquinolin-5(6H)-one derivatives, highlighting its application in antimicrobial research (Verma, 2018).
Marvadi, Krishna, Sinegubova, Volobueva, Esaulkova, Muryleva, Tentler, Sriram, Zarubaev, and Kantevari (2019) synthesized novel derivatives for potential use as dual inhibitors of Mycobacterium tuberculosis and influenza virus (Marvadi et al., 2019).
Molecular Structure Studies
- Summers, Pushie, Sopasis, James, Dolgova, Sokaras, Kroll, Harris, Pickering, and George (2020) investigated the solution chemistry of Copper(II) binding to substituted 8-Hydroxyquinolines, providing insights into its molecular interactions and potential pharmaceutical applications (Summers et al., 2020).
properties
IUPAC Name |
7,8-dihydro-6H-quinolin-5-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO/c11-9-5-1-4-8-7(9)3-2-6-10-8/h2-3,6H,1,4-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHHBKPWMEXGLKE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=CC=N2)C(=O)C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70201567 | |
Record name | 5(6H)-Quinolinone, 7,8-dihydro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70201567 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7,8-Dihydroquinolin-5(6H)-one | |
CAS RN |
53400-41-2 | |
Record name | 5(6H)-Quinolinone, 7,8-dihydro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0053400412 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5(6H)-Quinolinone, 7,8-dihydro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70201567 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5,6,7,8-tetrahydroquinolin-5-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.